Cas no 1220030-58-9 (4-(2-Fluorobenzyl)-1,4-diazepan-5-one)

• Product Name: 4-(2-Fluorobenzyl)-1,4-diazepan-5-one
• CAS No: 1220030-58-9
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• CID: 4688123
• Update Time: 2025-06-12

4-(2-Fluorobenzyl)-1,4-diazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUOROBENZYL)-1,4-DIAZEPAN-5-ONE
• 4-[(2-fluorophenyl)methyl]-1,4-diazepan-5-one
• 4-(2-Fluorobenzyl)-1,4-diazepan-5-one

• Inchi： 1S/C12H15FN2O/c13-11-4-2-1-3-10(11)9-15-8-7-14-6-5-12(15)16/h1-4,14H,5-9H2
• InChI Key： DVEASQRPUZYFGA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 32.299

Additional information on 4-(2-Fluorobenzyl)-1,4-diazepan-5-one

Professional Introduction to 4-(2-Fluorobenzyl)-1,4-diazepan-5-one (CAS No: 1220030-58-9)

4-(2-Fluorobenzyl)-1,4-diazepan-5-one, identified by its CAS number 1220030-58-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a diazepane core substituted with a fluorobenzyl group, making it a valuable scaffold for drug discovery and development. The presence of the fluorine atom introduces unique electronic and steric properties that can influence the compound's bioactivity and pharmacokinetic behavior.

The synthesis of 4-(2-Fluorobenzyl)-1,4-diazepan-5-one involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the diazepane ring requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthesis process. These techniques not only improve the overall yield but also minimize the formation of undesired byproducts.

In recent years, 4-(2-Fluorobenzyl)-1,4-diazepan-5-one has garnered attention in the pharmaceutical industry due to its potential therapeutic applications. The diazepane moiety is known for its ability to modulate central nervous system activity, making it a promising candidate for the development of drugs targeting neurological disorders. Additionally, the fluorobenzyl group can enhance metabolic stability and binding affinity, which are critical factors in drug design.

Recent studies have explored the pharmacological properties of 4-(2-Fluorobenzyl)-1,4-diazepan-5-one in various disease models. Research indicates that this compound exhibits significant inhibitory effects on certain enzymes and receptors involved in inflammation and pain pathways. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in animal models of arthritis and other inflammatory conditions. These findings highlight the compound's therapeutic potential and justify further investigation into its clinical applications.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to enhanced pharmacological properties, including improved bioavailability and reduced metabolic degradation. In the case of 4-(2-Fluorobenzyl)-1,4-diazepan-5-one, the fluorine atom in the fluorobenzyl group contributes to these desirable characteristics. This has led to increased interest in fluorinated diazepanes as pharmacophores for new drug candidates.

The development of novel therapeutic agents requires a deep understanding of both chemical structure and biological activity. 4-(2-Fluorobenzyl)-1,4-diazepan-5-one exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. By leveraging advanced synthetic techniques and computational methods, researchers can optimize the properties of this compound for specific applications. This approach is essential for accelerating the discovery and development of new drugs that address unmet medical needs.

The future prospects for 4-(2-Fluorobenzyl)-1,4-diazepan-5-one are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its interactions with various biological targets will provide further insights into its potential uses. Additionally, exploring new synthetic routes could lead to more cost-effective and sustainable production methods. As our understanding of medicinal chemistry continues to evolve, compounds like 4-(2-Fluorobenzyl)-1,4-diazepan-5-one will remain at the forefront of drug discovery efforts.

In conclusion, 4-(2-Fluorobenzyl)-1,4-diazepan-5-one(CAS No: 1220030-58-9) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for drug development, particularly in areas such as inflammation and pain management. With continued research and innovation, this compound is poised to make meaningful contributions to modern medicine.